Cas no 21581-37-3 (4-2-(dimethylamino)ethylbenzene-1,2-diol)

• Product Name: 4-2-(dimethylamino)ethylbenzene-1,2-diol
• CAS No: 21581-37-3
• Molecular Formula: C₁₀H₁₅NO₂
• Molecular Weight: 181.2316
• MDL: MFCD24368256
• CID: 261606
• PubChem ID: 152427

4-2-(dimethylamino)ethylbenzene-1,2-diol Properties

Names and Identifiers

• 1,2-Benzenediol,4-[2-(dimethylamino)ethyl]-
• 4-2-(dimethylamino)ethylbenzene-1,2-diol
• I5R8511L9N
• 21581-37-3
• DTXSID00175944
• 4-[2-(dimethylamino)ethyl]benzene-1,2-diol
• N,N-Dmda
• 4-[2-(Dimethylamino)ethyl]-1,2-benzenediol #
• CHEMBL347228
• EN300-2914516
• Q6951324
• Dimethyldopamine, N,N-
• SCHEMBL67764
• 4-[2-(dimethylamino)ethyl]benzene-1, 2-diol
• XJTVXBWTYZCUJX-UHFFFAOYSA-N
• 1,2-Benzenediol, 4-(2-(dimethylamino)ethyl)-
• N,N-Dimethyldopamine
• UNII-I5R8511L9N

• MDL： MFCD24368256
• InChIKey： XJTVXBWTYZCUJX-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H15NO2/c1-11(2)6-5-8-3-4-9(12)10(13)7-8/h3-4,7,12-13H,5-6H2,1-2H3
• SMILES： CN(CCC1C=CC(O)=C(O)C=1)C

Computed Properties

• Exact Mass: 181.11
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.11
• Heavy Atom Count: 13
• Complexity: 150
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _0
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Refractive Index: 1.573
• Boiling Point: 322.8°C at 760 mmHg
• Flash Point: 167°C
• Density: 1.137

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catecholamines and derivatives